2-methoxyethyl 5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate
Description
Synthesis Analysis
Benzofuran derivatives are synthesized through various chemical reactions, utilizing starting materials like 5-hydroxy-2-methyl-3-benzofuranocarboxylic acid for halogen and aminoalkyl derivatives preparation. Methods involve catalytic processes, such as palladium-catalyzed methoxycarbonylation of alkynes, yielding unsaturated esters or diesters through cascade reactions, and intramolecular addition of C-H bonds of methoxy groups across carbon-carbon triple bonds to form benzofurans (Krawiecka et al., 2012) (Torigoe, Ohmura, & Suginome, 2016).
Molecular Structure Analysis
The molecular structure of benzofuran derivatives, including crystal structure, can be determined through techniques like X-ray crystallography. Detailed structural analysis helps in understanding the electronic configuration and spatial arrangement, which are crucial for predicting the reactivity and interaction with other molecules (Krawiecka et al., 2012).
Chemical Reactions and Properties
Benzofuran derivatives undergo various chemical reactions, including carbene and cascade reactions, leading to the formation of complex products. These reactions are influenced by conditions such as temperature and the presence of catalysts, revealing the versatile reactivity and potential for generating diverse compounds (Kassam & Warkentin, 1994).
Physical Properties Analysis
Physical properties like solubility, melting point, and boiling point are essential for understanding the behavior of benzofuran derivatives in different environments and their application in material science. These properties are determined experimentally and contribute to the compound's characterization.
Chemical Properties Analysis
Chemical properties, including acidity, basicity, and reactivity towards various reagents, define the chemical behavior of benzofuran derivatives. Studies on these properties facilitate their application in synthetic chemistry and pharmaceuticals. For instance, their reactivity with nucleophiles and electrophiles, stability under different conditions, and potential for further functionalization are critical aspects (Kassam & Warkentin, 1994).
properties
IUPAC Name |
2-methoxyethyl 5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24O6/c1-12-17(18(21)23-9-8-22-5)14-10-13(6-7-15(14)25-12)24-11-16(20)19(2,3)4/h6-7,10H,8-9,11H2,1-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZILVYRCMPCHAHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OCC(=O)C(C)(C)C)C(=O)OCCOC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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